3-bromo-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-bromo-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)benzamide” is a complex organic molecule. It likely contains a benzamide group, which is a common feature in many pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various methods, including classical and non-classical conditions, particularly under green conditions such as using green solvent, catalyst, and other procedures .
Scientific Research Applications
Potential Antipsychotic Agents
(Högberg et al., 1990) explored compounds related to the structure of interest for their antidopaminergic properties, indicating potential as antipsychotic agents with a lower tendency to induce extrapyramidal side effects. This suggests a role in the development of safer antipsychotic medications.
Tumor Diagnosis and PET Tracers Development
(Abate et al., 2011) discussed the synthesis of hybrid structures combining the structural motifs for high affinity at σ2 receptors, used in tumor diagnosis. This study underlines the compound's relevance in creating PET tracers for cancer diagnosis.
Photodynamic Therapy for Cancer Treatment
(Pişkin et al., 2020) synthesized new compounds related to the query chemical, highlighting their high singlet oxygen quantum yield and potential for Type II photosensitizers in photodynamic therapy for cancer.
Chemical Synthesis and Molecular Structure Studies
Several studies focus on the synthesis and molecular structure elucidation of compounds structurally similar to 3-bromo-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)benzamide, demonstrating its importance in chemical research:
- (Kelebekli, 2008) focused on regio- and stereospecific synthesis processes.
- (Yi et al., 2005) explored the reaction mechanisms for synthesizing benzo[g]indoles, indicating the compound's utility in generating diverse chemical structures.
- (Çakmak et al., 2000) discussed the bromination of tetralin, showcasing methodologies for efficient synthesis of dibromonaphthalene derivatives.
Mechanism of Action
Target of Action
It is known that many indole derivatives bind with high affinity to multiple receptors , which could be a potential target for this compound.
Mode of Action
Indole derivatives are known to interact with their targets and cause various biological changes . These changes can result in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways can result in a variety of biological responses, depending on the specific targets and mode of action of the compound.
Result of Action
Given the broad-spectrum biological activities of indole derivatives , it can be inferred that this compound could have a variety of molecular and cellular effects, depending on its specific targets and mode of action.
properties
IUPAC Name |
3-bromo-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrNO3/c1-24-16-7-8-17-13(11-16)5-3-9-19(17,23)12-21-18(22)14-4-2-6-15(20)10-14/h2,4,6-8,10-11,23H,3,5,9,12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNUZRYODJVAHQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(CCC2)(CNC(=O)C3=CC(=CC=C3)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.